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Compound of Interest

Compound Name: AMG 837 sodium salt

Cat. No.: B10862298 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

AMG 837 is a potent and selective partial agonist for the G-protein coupled receptor 40

(GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1)[1][2][3]. GPR40 is predominantly

coupled to the Gαq signaling pathway[4][5]. Activation of GPR40 by an agonist like AMG 837

leads to the activation of phospholipase C (PLC), which subsequently results in the

accumulation of inositol phosphates (IPs), key second messengers in this pathway. The inositol

phosphate accumulation assay is a robust method to quantify the functional activity of GPR40

agonists by measuring the accumulation of inositol monophosphate (IP1), a stable downstream

metabolite of inositol 1,4,5-trisphosphate (IP3). This document provides detailed application

notes and protocols for performing an inositol phosphate accumulation assay using AMG 837.

Data Presentation
The following table summarizes the quantitative data for AMG 837 in functional cell-based

assays.
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Parameter Value Cell Line
Assay

Conditions
Reference

EC50 (Inositol

Phosphate

Accumulation)

7.8 ± 1.2 nM

A9 cells stably

expressing

human GPR40

Assays were

performed in the

presence of

0.01% (w/v)

human serum

albumin (HSA) to

minimize the

effect of AMG

837 binding to

albumin.

Agonist Activity Partial Agonist

CHO cells

expressing

human GPR40

Compared to the

endogenous

ligand

docosahexaenoi

c acid (DHA).

EC50

(Intracellular

Ca2+ Flux)

13.5 ± 0.8 nM

CHO cells

transiently

transfected with

human GPR40

and aequorin

---

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the GPR40 signaling pathway leading to inositol phosphate

accumulation and the general workflow of the IP-One HTRF assay.
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Cytosol

AMG 837 GPR40 (FFAR1)binds

Gαq

activates

Phospholipase C
(PLC)

activates

PIP2

hydrolyzes

IP3

DAG

IP Degradation
(inhibited by LiCl)

leads to IP1 Accumulation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10862298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Seed GPR40-expressing cells
in a microplate

Incubate overnight to allow cell adherence

Stimulate cells with AMG 837
(in the presence of LiCl)

Incubate for 30-60 minutes at 37°C

Add HTRF detection reagents
(IP1-d2 and Anti-IP1 Cryptate)

Incubate for 1 hour at room temperature

Read plate on an HTRF-compatible reader

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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